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Compound of Interest

Compound Name: 2,4-Dinitrotoluene

Cat. No.: B133949

2.4-Dinitrotoluene: A Technical Overview

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 2,4-Dinitrotoluene (DNT), a
significant chemical intermediate. The document is intended for researchers, scientists, and
professionals in drug development and related fields, offering detailed data, experimental
protocols, and pathway visualizations to support advanced research and application.

Core Chemical Identifiers and Properties

2,4-Dinitrotoluene, an organic compound with the formula C7HeN204, is a pale yellow
crystalline solid.[1] It is most recognized as a precursor in the production of toluene
diisocyanate (TDI) for polyurethane foams and in the synthesis of trinitrotoluene (TNT).[1]
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Property Value Reference
CAS Number 121-14-2 [2]
Molecular Weight 182.14 g/mol [3]
Appearance Orange-yellow crystalline solid [2]
Melting Point 67-70 °C [4]
Boiling Point 300 °C [5]
Flash Point 155 °C [5]
Density 1.521 g/cm3 [5]
Water Solubility 270 mg/L at 22 °C [3]
Vapor Pressure 1 mmHg at 102.7 °C [5]
Log Kow 1.98 [6]

Synthesis and Industrial Application

The primary method for producing 2,4-DNT is through the nitration of toluene. This process
typically involves reacting toluene with a mixture of nitric acid and sulfuric acid.[4] The direct
nitration of toluene yields a mixture of isomers, predominantly 2,4-DNT (about 76.5%) and 2,6-
DNT (about 18.8%).[7] For a higher purity of 2,4-DNT, a two-step process is employed, starting
with the mononitration of toluene, separation of the p-nitrotoluene isomer, followed by its further
nitration.[4]

The vast majority of 2,4-DNT produced is used as a chemical intermediate for the manufacture
of toluene diisocyanate (TDI), a key component in the production of flexible polyurethane
foams for the furniture and bedding industries.[1][8] Other significant applications include its
use in the explosives industry as a precursor to TNT and as a plasticizer, deterrent coating, and
burn rate modifier in propellants like smokeless gunpowders.[1]

Experimental Protocols: Analytical Detection

A variety of analytical methods are available for the detection and quantification of 2,4-DNT in
environmental and biological samples. High-Performance Liquid Chromatography (HPLC) and
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Gas Chromatography (GC) are the most common techniques.

High-Performance Liquid Chromatography (HPLC) for
Water Samples

This protocol is a summary of established methods for detecting 2,4-DNT in water.
Objective: To quantify the concentration of 2,4-DNT in a water sample.
Methodology:
e Sample Preparation:

o For drinking water, perform a liquid-liquid extraction using toluene.[9]

o For wastewater or groundwater, extract 2,4-DNT using dichloromethane.[10] The sample
may require pH adjustment to >11 with NaOH before extraction to optimize recovery.[11]

o The organic extract is then concentrated, often using a rotary evaporator.[11]
e Instrumentation:

o An HPLC system equipped with a UV detector is commonly used.[12] A Diol functionalized
column has shown high sensitivity and resolution for 2,4-DNT and related compounds.[13]

o Chromatographic Conditions:
o Mobile Phase: A gradient elution using water and acetonitrile is effective.[13]
o Flow Rate: Optimized based on column dimensions and desired separation time.

o Detection: UV detection is typically set at a wavelength suitable for nitroaromatic
compounds (e.g., 254 nm).[11]

e Quantification:

o A calibration curve is generated using certified reference standards of 2,4-DNT at various
concentrations.
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o The concentration of 2,4-DNT in the sample is determined by comparing its peak area to
the calibration curve. The detection limits for this method can reach as low as 0.04 pg/L.[9]

Biodegradation Pathway

The microbial degradation of 2,4-Dinitrotoluene is a key area of research for bioremediation of
contaminated sites. The white-rot fungus Phanerochaete chrysosporium has been shown to
mineralize 2,4-DNT through an oxidative pathway. The initial steps of this process are
visualized below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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